2-[4-(acetylamino)-1H-indol-1-yl]-N-(5-methyl-1,3-thiazol-2-yl)acetamide

Specification

• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 2-(4-acetamidoindol-1-yl)-N-(5-methyl-1,3-thiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C16H16N4O2S/c1-10-8-17-16(23-10)19-15(22)9-20-7-6-12-13(18-11(2)21)4-3-5-14(12)20/h3-8H,9H2,1-2H3,(H,18,21)(H,17,19,22)
• Standard InChI Key: GGSMCLGRDGQVRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)CN2C=CC3=C(C=CC=C32)NC(=O)C

Introduction

Synthesis and Characterization

The synthesis of such compounds typically involves the coupling of indole and thiazole derivatives through amide bond formation. Characterization would involve spectroscopic methods like NMR and mass spectrometry to confirm the structure.

Biological Activity

Compounds with indole and thiazole rings often exhibit interesting biological activities, including antimicrobial and anticancer properties. For instance, compounds with similar structures have shown promise in drug discovery due to their ability to interact with biological targets.

Research Findings

While specific research findings on 2-[4-(acetylamino)-1H-indol-1-yl]-N-(5-methyl-1,3-thiazol-2-yl)acetamide are not available, related compounds have demonstrated potential in various biological assays. For example, 2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione showed significant antimitotic activity against human tumor cells.

Data Tables

Given the lack of specific data on 2-[4-(acetylamino)-1H-indol-1-yl]-N-(5-methyl-1,3-thiazol-2-yl)acetamide, a comparative table with related compounds can provide insight into the properties of similar molecules:

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
2-[4-(acetylamino)-1H-indol-1-yl]-N-[3-(2-methyl-2H-tetrazol-5-yl)phenyl]acetamide	C20H19N7O2	389.4	Potential biological activity
2-((5-(3-(2-fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Not specified	Not specified	Antimitotic activity